Cas no 1784312-75-9 (2-{3-amino-1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{3-amino-1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid
• CAS No: 1784312-75-9
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5706705
• PubChem ID: 82664585
• Update Time: 2025-05-21

2-{3-amino-1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1286017
• 1784312-75-9
• 2-{3-amino-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}acetic acid
• 2-{3-amino-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}aceticacid
• 3-Pyrrolidineacetic acid, 3-amino-1-[(1,1-dimethylethoxy)carbonyl]-
• 2-{3-amino-1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid

• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(16)13-5-4-11(12,7-13)6-8(14)15/h4-7,12H2,1-3H3,(H,14,15)
• InChI Key： ZISSAYXIJMABIK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(=O)O)(C1)N)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 384.3±27.0 °C(Predicted)
• pka: 4.65±0.10(Predicted)

Additional information on 2-{3-amino-1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid

2-{3-Amino-1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic Acid: A Comprehensive Overview

The compound 2-{3-amino-1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid, with the CAS number 1784312-75-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with an amino group and a tert-butoxycarbonyl (Boc) protecting group, along with an acetic acid moiety attached at the 2-position. Its structure makes it a versatile building block for various chemical modifications and biological studies.

Recent studies have highlighted the importance of this compound in peptide synthesis and medicinal chemistry. The presence of the Boc group renders it amenable to standard deprotection protocols, making it a valuable intermediate in the synthesis of complex molecules. Researchers have explored its role in constructing bioactive peptides, where the amino group can be functionalized to target specific biological pathways. For instance, investigations into its use as a precursor for cyclic peptides have shown promising results, particularly in the context of antimicrobial and anticancer drug discovery.

The synthesis of 2-{3-amino-1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid typically involves multi-step processes, including ring formation, substitution reactions, and protection/deprotection strategies. These methods are optimized to ensure high yields and purity, which are critical for downstream applications. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to enhance the efficiency of its production.

In terms of biological activity, this compound has demonstrated potential in modulating enzyme activity and receptor binding. Preclinical studies suggest that derivatives of this molecule may exhibit anti-inflammatory properties by inhibiting key inflammatory mediators. Furthermore, its ability to penetrate cellular membranes makes it a candidate for drug delivery systems targeting intracellular pathogens.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Docking studies reveal that its structure allows for favorable binding to various protein targets, including kinases and proteases. These findings underscore its potential as a lead compound in rational drug design.

In conclusion, 2-{3-amino-1-(tert-butoxy)carbonylpyrrolidin-3-yl}acetic acid stands out as a pivotal molecule in contemporary chemical research. Its structural versatility, combined with emerging findings from cutting-edge studies, positions it as a promising candidate for advancing therapeutic interventions across diverse disease areas.